Cas no 1622992-89-5 (Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxylate
• CAS No: 1622992-89-5
• MF: C₁₂H₁₉BN₂O₄
• MW: 266.101263284683
• CID: 5141050
• PubChem ID: 69513533
• Update Time: 2025-06-08

Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxylate
• CS-0380043
• SCHEMBL5634160
• methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-3-carboxylate
• G74839
• SJHVFHRUXFBEGR-UHFFFAOYSA-N
• 1622992-89-5

• Inchi： 1S/C12H19BN2O4/c1-11(2)12(3,4)19-13(18-11)8-7-14-15(5)9(8)10(16)17-6/h7H,1-6H3
• InChI Key： SJHVFHRUXFBEGR-UHFFFAOYSA-N
• SMILES： N1(C)C(C(OC)=O)=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 266.1437873g/mol
• Monoisotopic Mass: 266.1437873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxylate

Comprehensive Overview of Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxylate (CAS No. 1622992-89-5)

Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxylate (CAS No. 1622992-89-5) is a highly versatile boronic ester derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of pyrazole-boronate esters, which are critical intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure combines a methyl pyrazole carboxylate backbone with a dioxaborolane group, making it a valuable building block for constructing complex molecules.

The growing interest in boron-containing compounds stems from their applications in drug discovery, agrochemicals, and functional materials. Researchers frequently search for "pyrazole boronate synthesis" or "CAS 1622992-89-5 applications," reflecting the demand for specialized reagents like this compound. Its stability under ambient conditions and compatibility with diverse reaction conditions make it preferable for high-throughput screening and medicinal chemistry projects.

In pharmaceutical development, Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxylate serves as a key intermediate for kinase inhibitor scaffolds. Recent studies highlight its role in designing anticancer agents and anti-inflammatory drugs, aligning with trending topics like "targeted therapy for oncology." The compound’s boronate moiety enables precise C-C bond formation, a feature exploited in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies.

From a synthetic chemistry perspective, this compound addresses challenges in heterocycle functionalization. Its methyl ester group offers flexibility for further derivatization, while the dioxaborolane protects the boronic acid during storage. Queries such as "how to handle air-sensitive boronic esters" or "best practices for Suzuki coupling with pyrazoles" underscore its practical relevance. Innovations in flow chemistry and catalysis have further expanded its utility in industrial-scale processes.

Environmental and regulatory considerations also drive interest in CAS 1622992-89-5. As industries seek green chemistry alternatives, this compound’s efficiency in reducing waste (atom economy) and compatibility with biodegradable solvents position it as a sustainable choice. Its non-toxic profile (when handled properly) meets REACH compliance standards, a frequent concern among European researchers.

In material science, the compound’s conjugated π-system and boron coordination properties enable applications in organic electronics, such as OLED emitters and photovoltaic materials. Searches like "boron-based materials for energy storage" or "pyrazole derivatives in optoelectronics" highlight interdisciplinary demand. Recent patents describe its use in metal-organic frameworks (MOFs) for gas storage.

To summarize, Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxylate (CAS No. 1622992-89-5) bridges multiple scientific domains with its synthetic versatility. Whether investigating "new boron reagents for drug discovery" or "advanced coupling reactions," this compound remains at the forefront of innovation. Its adaptability to automated synthesis platforms and alignment with AI-driven molecular design trends ensure continued relevance in cutting-edge research.